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Compound of Interest

Compound Name: Dienestrol diacetate

Cat. No.: B10795596

CAS Number: 84-19-5[1]

This technical guide provides an in-depth overview of Dienestrol diacetate, a synthetic
nonsteroidal estrogen. The information is tailored for researchers, scientists, and professionals
in drug development, with a focus on its chemical properties, mechanism of action, and
relevant experimental protocols.

Chemical and Physical Properties

Dienestrol diacetate is the diacetylated ester form of dienestrol, a compound belonging to the
stilbestrol group. As a prodrug, it is converted to the active form, dienestrol, in the body.
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Property Value Reference
CAS Number 84-19-5 [1]
Alternate CAS 24705-61-1 [1]
Molecular Formula C22H2204 [1]
Molecular Weight 350.41 g/mol [1]

[4-[(2Z,4E)-4-(4-
IUPAC Name acetyloxyphenyl)hexa-2,4-
dien-3-yl]phenyl] acetate

White to light yellow crystalline

Appearance

powder
Melting Point 119-123°C

Dienestrol acetate, Gynocyrol,
Synonyms

Faragynol

Mechanism of Action

Dienestrol diacetate exerts its biological effects through its active metabolite, dienestrol, which
is a potent agonist of the estrogen receptors (ERa and ER[3). The mechanism of action follows
the general pathway of estrogenic compounds.

Upon entering a target cell, dienestrol binds to estrogen receptors located in the cytoplasm or
nucleus. This binding induces a conformational change in the receptor, leading to its
dimerization. The activated receptor-ligand complex then translocates to the nucleus, where it
binds to specific DNA sequences known as Estrogen Response Elements (ERES) in the
promoter regions of target genes. This interaction modulates the transcription of these genes,
leading to the physiological effects associated with estrogens.

Additionally, estrogens can elicit rapid, non-genomic effects by interacting with membrane-
associated estrogen receptors, which can activate various intracellular signaling cascades.

Estrogen Receptor Signaling Pathway
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The following diagram illustrates the classical genomic signaling pathway of estrogen
receptors.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dienestrol
(Active Metabolite)

Estrogen Receptor Dienestrol-ER Dimerization
(ERa/ERP) Complex
Dimerized
Complex
Translocates to Nucleus
and Binds ERE

Nucleus

\/

Estrogen Response Initiates > | Modulation of
Element (ERE) Gene Transcription

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Prepare Reagents:
- Serial dilutions of Test Compound
- Radiolabeled Estrogen
- ER Preparation

Assay Incubation:

- ER + Radioligand + Competitor
(Test Compound or unlabeled Estradiol)

Separate Bound from Free Ligand
(e.g., Charcoal adsorption, Filtration)

Quantify Radioactivity
of Bound Fraction
(Scintillation Counting)

Data Analysis:
- Plot % Specific Binding vs. [Competitor]
- Determine IC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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